Cas no 2173099-17-5 (2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride)

• Product Name: 2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride
• CAS No: 2173099-17-5
• MF: C₁₆H₂₂ClN₅
• MW: 319.832381725311
• MDL: MFCD31381773
• CID: 4781486
• Update Time: 2025-10-21

2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride

• MDL： MFCD31381773
• Inchi： 1S/C16H21N5.ClH/c1-11-5-7-18-15(8-11)21-16-9-14(19-12(2)20-16)13-4-3-6-17-10-13;/h5,7-9,13,17H,3-4,6,10H2,1-2H3,(H,18,19,20,21);1H
• InChI Key： NSQSZLDGMAPRLF-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C2C=C(NC3C=C(C)C=CN=3)N=C(C)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 324
• Topological Polar Surface Area: 62.7

Additional information on 2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride

2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride: A Comprehensive Overview

The compound with CAS No 2173099-17-5, known as 2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines a pyrimidine ring system with substituents that confer unique biological properties. Recent studies have highlighted its potential as a promising candidate in drug development, particularly in the context of targeting specific cellular pathways and diseases.

The pyrimidine ring at the core of this molecule is a well-known scaffold in pharmaceuticals, often associated with antiviral, anticancer, and anti-inflammatory activities. The substitution pattern on the pyrimidine ring plays a critical role in determining its pharmacokinetic properties and biological activity. In this case, the presence of a methyl group at position 2 and a piperidinyl group at position 6 introduces steric and electronic effects that enhance the compound's stability and bioavailability. Additionally, the 4-methylpyridine moiety attached to the nitrogen atom further modulates the compound's interactions with biological targets.

Recent research has focused on elucidating the mechanism of action of 2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride. Studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory processes, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its efficacy in cancer therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, has enabled researchers to optimize the production process. These advancements have not only improved the scalability of the synthesis but also reduced the environmental impact associated with its manufacture.

In terms of pharmacokinetics, 2-Methyl-n-(4-methylpyridin-2-yl)-6-piperidin-3-ylpyrimidin-4-amine hydrochloride demonstrates favorable absorption and distribution profiles, which are critical for its therapeutic efficacy. Preclinical studies have shown that the compound achieves significant concentrations in target tissues while maintaining low systemic toxicity. This profile underscores its potential as a safe and effective therapeutic agent.

One of the most exciting developments in recent research is the identification of novel targets for 2-Methyl-n-(4-methylpyridin-2-yli)-6-piperidin3 ylpyrimidin4 amine hydrochloride. For instance, studies have revealed its ability to inhibit specific kinases involved in tumor growth and metastasis. These findings have opened new avenues for exploring its applications in oncology, particularly in combination therapies aimed at overcoming drug resistance.

Moreover, computational modeling has played a pivotal role in understanding the molecular interactions of this compound with its targets. Advanced docking studies have provided insights into the binding modes and key residues responsible for its activity. This information has been instrumental in guiding further optimization efforts to enhance potency and selectivity.

In conclusion, CAS No 2173099175, or 2-Methyl-n-(4-methylpyridin2 yl)6 piperidin3 ylpyrimidin4 amine hydrochloride, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for revolutionizing treatment approaches across various therapeutic areas.